Cas no 1804033-70-2 (2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde
• CAS No: 1804033-70-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 4819479
• Update Time: 2025-10-29

2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde

• Inchi： 1S/C9H7NO3/c11-4-6-1-2-7-8(3-6)13-9(5-12)10-7/h1-4,12H,5H2
• InChI Key： HLJCOYMFHXNYQB-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=CC(C=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3

Additional information on 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde

Comprehensive Overview of 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde (CAS No. 1804033-70-2)

2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde (CAS No. 1804033-70-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the benzo[d]oxazole family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of both a hydroxymethyl group and a carboxaldehyde moiety in its structure makes it a valuable intermediate for further chemical modifications.

In the context of current research trends, 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde is often explored for its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for novel therapeutic agents. The compound's ability to undergo various reactions, such as condensation, oxidation, and reduction, makes it a versatile candidate for creating libraries of derivatives with diverse biological activities. This aligns with the growing focus on precision medicine and targeted therapies in the pharmaceutical industry.

From an industrial perspective, CAS No. 1804033-70-2 is also being investigated for its applications in advanced materials. Its incorporation into polymers and coatings could enhance properties like thermal stability, mechanical strength, and optical performance. This is particularly relevant given the rising interest in sustainable materials and green chemistry, where researchers seek eco-friendly alternatives to traditional synthetic routes. The compound's potential in photovoltaic materials and organic electronics is another area of active exploration, driven by the global push toward renewable energy solutions.

One of the most frequently searched questions related to 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound is critical for its successful application in high-value industries. Recent advancements in catalytic processes and flow chemistry have provided more efficient pathways for its production, reducing waste and improving scalability. These innovations are particularly appealing to manufacturers looking to adopt cost-effective and environmentally benign practices.

Another hot topic in discussions about CAS No. 1804033-70-2 is its safety profile and handling requirements. While the compound is not classified as hazardous under standard regulations, proper storage and handling are essential to maintain its stability. Researchers and industry professionals often seek guidance on storage conditions, solubility, and compatibility with other chemicals. Addressing these concerns is crucial for ensuring its safe use in laboratory and industrial settings.

In summary, 2-(Hydroxymethyl)benzo[d]oxazole-6-carboxaldehyde (CAS No. 1804033-70-2) is a compound of significant interest due to its multifaceted applications and alignment with contemporary scientific and industrial trends. Its role in drug development, material science, and sustainable chemistry underscores its potential to contribute to groundbreaking innovations. As research continues to uncover new possibilities for this molecule, its relevance in both academic and commercial spheres is expected to grow.